Cas no 1155029-39-2 (Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate)

Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate is a synthetic organic compound featuring a benzoate ester core substituted with a chloro group at the 5-position and a 3-phenylpropylamino moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The chloro and phenylpropylamino groups enhance its versatility in further functionalization, enabling selective modifications for targeted derivatives. Its ester functionality offers stability while allowing hydrolysis under controlled conditions. The compound is typically characterized by high purity and consistent performance, making it suitable for research and development in medicinal chemistry and specialty chemical synthesis.
Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate structure
1155029-39-2 structure
Product Name:Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate
CAS No:1155029-39-2
MF:C17H18ClNO2
MW:303.783323764801
CID:5638871
PubChem ID:43678740
Update Time:2025-11-01

Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-28230028
    • methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate
    • 1155029-39-2
    • Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate
    • Inchi: 1S/C17H18ClNO2/c1-21-17(20)15-12-14(18)9-10-16(15)19-11-5-8-13-6-3-2-4-7-13/h2-4,6-7,9-10,12,19H,5,8,11H2,1H3
    • InChI Key: WRIMQRKGFLCSKT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)OC)C=1)NCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 303.1026065g/mol
  • Monoisotopic Mass: 303.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 38.3Ų

Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate Pricemore >>

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Additional information on Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate

Research Briefing on Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate (CAS: 1155029-39-2)

Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate (CAS: 1155029-39-2) is a chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and possible applications in drug development.

Recent studies have focused on the synthesis and optimization of Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate, exploring various synthetic routes to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts are crucial for establishing a reliable supply of the compound for further biological testing.

In terms of biological activity, preliminary investigations suggest that Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate exhibits promising pharmacological properties. In vitro studies have demonstrated its ability to modulate specific biochemical pathways, particularly those involved in inflammation and cell proliferation. These findings indicate potential applications in treating inflammatory diseases and certain types of cancer, although further in vivo studies are required to validate these effects.

One of the key challenges in the development of Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on improving the compound's bioavailability and metabolic stability. Strategies such as structural modifications and formulation optimization are being explored to enhance its therapeutic potential. These efforts are critical for advancing the compound from the laboratory to clinical trials.

In conclusion, Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of study in the field of chemical biology and pharmaceutical research. Continued research efforts are expected to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for future innovations in medicine.

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